Cas no 1251622-76-0 (6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide)
6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-[3-[(3-hydroxyphenyl)methylamino]pyrrolidin-1-yl]-N-phenylpyridine-3-carboxamide
- 6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide
- 1251622-76-0
- 6-{3-[(3-hydroxybenzyl)amino]-1-pyrrolidinyl}-N~3~-phenylnicotinamide
- F3407-0369
- 6-(3-((3-hydroxybenzyl)amino)pyrrolidin-1-yl)-N-phenylnicotinamide
- AKOS021969430
- VU0626051-1
-
- Inchi: 1S/C23H24N4O2/c1-26(19-8-5-9-21(28)14-19)20-12-13-27(16-20)22-11-10-17(15-24-22)23(29)25-18-6-3-2-4-7-18/h2-11,14-15,20,28H,12-13,16H2,1H3,(H,25,29)
- InChI Key: NIXRRLFROKYCPS-UHFFFAOYSA-N
- SMILES: C1=NC(N2CCC(N(C3=CC=CC(O)=C3)C)C2)=CC=C1C(NC1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 388.18992602g/mol
- Monoisotopic Mass: 388.18992602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 77.5Ų
6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-0369-2μmol |
6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide |
1251622-76-0 | 90%+ | 2μl |
$57.0 | 2023-05-22 | |
| Life Chemicals | F3407-0369-1mg |
6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide |
1251622-76-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-0369-2mg |
6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide |
1251622-76-0 | 90%+ | 2mg |
$59.0 | 2023-05-22 |
6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide
Introduction to 6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide and Its Significance in Modern Chemical Biology
The compound with the CAS number 1251622-76-0, identified as 6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including a pyridine core, a pyrrolidine moiety, and an amide linkage, suggests a high degree of chemical versatility, making it a promising candidate for further exploration.
Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The structural motif of 6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide aligns well with this trend, as it incorporates elements that are frequently observed in bioactive molecules. Specifically, the pyridine ring is a well-documented pharmacophore in many drugs, while the pyrrolidine scaffold is known for its role in modulating biological pathways. The amide group further enhances the compound's potential by allowing for diverse interactions with biological targets.
In the context of current research, the synthesis and characterization of this compound have opened up new avenues for investigation. Studies have demonstrated that modifications to the pyrrolidine and phenyl portions of the molecule can significantly alter its pharmacological properties. For instance, recent work has shown that substituents on the phenyl ring can influence binding affinity to specific enzymes or receptors, while changes to the pyrrolidine nitrogen can affect metabolic stability. These findings underscore the importance of structure-activity relationships (SAR) in optimizing drug candidates.
The amide linkage in 6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide also plays a crucial role in determining its biological activity. Amides are known to be versatile functional groups that can participate in hydrogen bonding, hydrophobic interactions, and other forms of molecular recognition. This versatility makes them ideal for designing molecules that can interact with biological targets in a precise manner. Moreover, the presence of a hydroxyl group on the phenyl ring adjacent to the amine functionality introduces an additional layer of complexity, which could be exploited to fine-tune pharmacokinetic properties.
From a synthetic chemistry perspective, the preparation of 6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide presents several challenges due to its complex architecture. However, recent advances in synthetic methodologies have made it possible to access such molecules with greater ease. For example, transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the carbon-carbon bonds required for this compound's structure. Additionally, asymmetric synthesis techniques have enabled the introduction of stereochemical purity at key stereocenters, which is often critical for biological activity.
The potential applications of this compound extend beyond academic research. In drug discovery pipelines, molecules like 6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide serve as valuable scaffolds for identifying lead compounds. By leveraging computational chemistry tools and high-throughput screening methods, researchers can rapidly assess the biological activity of derivatives derived from this core structure. Such approaches have been successfully employed to identify novel inhibitors of enzymes involved in inflammatory diseases, cancer metabolism, and other therapeutic areas.
Furthermore, the structural features of this compound make it an attractive candidate for exploring novel mechanisms of action. For instance, the combination of a pyridine and pyrrolidine moiety suggests potential interactions with receptors or enzymes that are sensitive to these motifs. Recent studies have shown that similar compounds can modulate signaling pathways involved in neurodegeneration and cardiovascular diseases. By investigating 6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide, researchers may uncover new therapeutic strategies targeting these conditions.
The hydroxyl group on the phenyl ring also provides an opportunity for further functionalization through chemical modifications such as etherification or sulfation. These modifications can alter solubility profiles or enhance binding interactions with biological targets. Additionally, derivatization strategies can be employed to introduce additional pharmacophoric elements into the molecule, thereby expanding its therapeutic potential. Such approaches are particularly relevant in cases where multiple targets need to be addressed simultaneously.
In conclusion,6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide (CAS no 1251622-76) represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical features makes it an attractive scaffold for drug discovery efforts aimed at addressing various diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound and its derivatives are likely to play an important role in shaping future therapeutic interventions.
1251622-76-0 (6-(3-{[(3-hydroxyphenyl)methyl]amino}pyrrolidin-1-yl)-N-phenylpyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)